Cas no 36040-03-6 (2,6-dibenzylcyclohexanone)
2,6-dibenzylcyclohexanone structure
Product Name:2,6-dibenzylcyclohexanone
2,6-dibenzylcyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 2,6-dibenzylcyclohexanone
- 2,6-dibenzylcyclohexan-1-one
- 1,3-Dibenzyl-cyclohexanon-(2)
- 2,6-Dibenzyl-cyclohexanon
- 2,6-dibenzyl-cyclohexanone
- 2.6-Dibenzylcyclohexanon
- AC1L409T
- AC1Q6DHU
- AGN-PC-007HPY
- CTK1C2805
- Cyclohexanone, 2,6-bis(phenylmethyl)-
- NSC150102
- SureCN8676314
- 2,6-bis-(benzyl)-cyclohexanon
- DTXSID20957446
- SCHEMBL8676314
- NSC 150102
- NSC-150102
- 36040-03-6
-
- Inchi: 1S/C20H22O/c21-20-18(14-16-8-3-1-4-9-16)12-7-13-19(20)15-17-10-5-2-6-11-17/h1-6,8-11,18-19H,7,12-15H2
- InChI Key: BCGXZKQRZAYEKC-UHFFFAOYSA-N
- SMILES: O=C1C(CC2C=CC=CC=2)CCCC1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 278.16716
- Monoisotopic Mass: 278.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 4.45720
2,6-dibenzylcyclohexanone Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
36040-03-6 (2,6-dibenzylcyclohexanone) Related Products
- 34993-51-6((R)-3-Phenyl-cyclohexanone)
- 5910-25-8(3-Phenyl-2,4-pentanedione)
- 4894-75-1(4-phenylcyclohexan-1-one)
- 946-33-8(2-Benzylcyclohexan-1-one)
- 3506-88-5(3-Benzyl-4-phenylbutan-2-one)
- 493-72-1(5-Phenylcyclohexane-1,3-dione)
- 1444-65-1(2-phenylcyclohexan-1-one)
- 2550-27-8(3-Methyl-4-phenylbutan-2-one)
- 38861-78-8(4-Isobutylacetophenone)
- 40463-09-0(4-Methyl-1-phenylpentan-3-one)
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